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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345

An in-depth exploration of the synthesis, physicochemical properties, biological activities, and
therapeutic potential of N-alkylformamides.

Introduction

N-alkylformamides are a class of organic compounds characterized by a formyl group attached
to a nitrogen atom, which is further substituted with one or two alkyl groups. These compounds
have garnered significant interest in the scientific community, particularly in the fields of
medicinal chemistry and drug development, owing to their diverse biological activities and utility
as synthetic intermediates. Their roles range from being solvents in chemical reactions to
exhibiting potent anticancer and cytotoxic properties. This technical guide provides a
comprehensive review of N-alkylformamides, summarizing key quantitative data, detailing
experimental protocols, and visualizing relevant biological pathways to serve as a valuable
resource for researchers, scientists, and drug development professionals.

Physicochemical Properties

The physicochemical properties of N-alkylformamides are crucial for understanding their
behavior in biological systems and for designing new drug candidates. These properties, which
include boiling point, melting point, density, and solubility, vary with the nature and size of the
alkyl substituents. A summary of the key physicochemical properties for a homologous series of
simple N-alkylformamides is presented in Table 1. Generally, as the length of the alkyl chain
increases, the boiling point and density tend to increase, while water solubility decreases.[1][2]
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Table 1: Physicochemical Properties of Selected N-Alkylformamides
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Synthesis of N-Alkylformamides

The synthesis of N-alkylformamides is a fundamental transformation in organic chemistry with
numerous reported methods. The most common approach involves the N-formylation of
primary or secondary amines using various formylating agents.

Common Formylating Agents and Reaction Conditions

Several reagents can be employed for the formylation of amines, each with its own advantages
and limitations. A comparative summary of common formylating agents and their typical
reaction conditions is provided in Table 2.

Table 2: Comparison of Common N-Formylation Methods
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Biological Activities of N-Alkylformamides

N-alkylformamides exhibit a wide spectrum of biological activities, with their potential as
anticancer agents being a primary area of investigation. The cytotoxicity of these compounds is
highly dependent on the nature of the alkyl substituents and the cell line being tested.

Anticancer and Cytotoxic Activity

Numerous studies have evaluated the in vitro anticancer activity of N-alkylformamide
derivatives against various cancer cell lines. The half-maximal inhibitory concentration (ICso) is
a key parameter used to quantify the potency of a compound in inhibiting biological processes,
such as cell proliferation. A compilation of ICso values for selected N-alkylformamide derivatives
is presented in Table 3. Structure-activity relationship (SAR) studies suggest that the presence
and nature of the alkyl groups significantly influence the cytotoxic potential of these molecules.
[16][17][18]

Table 3: Cytotoxic Activity (ICso) of Selected N-Alkylformamide Derivatives Against Cancer Cell
Lines
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Compound Cell Line ICs0 (M) Reference

4-(4-

formamidophenylamin

0)-N- HepG2 (Liver) 0.87 [12]
methylpicolinamide

(59)

4-(4-

formamidophenylamin

0)-N- HCT116 (Colon) 1.02 [12]
methylpicolinamide

(50)

N-methylformamide M5076 Ovarian [16]
(NMF) derivative Sarcoma

N-methylformamide

o TLX5 Lymphoma - [16]
(NMF) derivative

Neoantimycin _
o ) Drug-resistant colon
derivative (with N-
cancer cells
formyl group)

Neoantimycin ) )
o _ Drug-resistant gastric
derivative (with N-
cancer cells
formyl group)

Signaling Pathways and Mechanisms of Action

The biological effects of N-alkylformamides are mediated through their interaction with various
cellular pathways. Understanding these mechanisms is crucial for the rational design of new
therapeutic agents and for predicting potential toxicities.

Metabolic Activation and Hepatotoxicity

Several N-alkylformamides, notably N,N-dimethylformamide (DMF) and N-methylformamide
(NMF), undergo metabolic activation in the liver, primarily mediated by cytochrome P450 (CYP)
enzymes.[19] This metabolic process can lead to the formation of reactive intermediates that
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can cause cellular damage and hepatotoxicity.[20] The metabolic pathway of DMF involves
hydroxylation to N-(hydroxymethyl)-N-methylformamide (HMMF), which then decomposes to
NMF. NMF can be further metabolized through oxidation of the formyl moiety, a pathway
associated with hepatotoxicity.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2020/ob/d0ob01080d
https://www.mdpi.com/2079-4991/11/8/2101
https://www.mdpi.com/2079-4991/11/8/2101
https://pubmed.ncbi.nlm.nih.gov/3712373/
https://pubmed.ncbi.nlm.nih.gov/3712373/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7022821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7022821/
https://www.orientjchem.org/staging/vol39no4/correlation-between-structure-and-new-anti-cancer-activity-of-some-antioxidants-following-chemical-structure-modification/
https://www.orientjchem.org/staging/vol39no4/correlation-between-structure-and-new-anti-cancer-activity-of-some-antioxidants-following-chemical-structure-modification/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3431905/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3431905/
https://pubmed.ncbi.nlm.nih.gov/3806387/
https://pubmed.ncbi.nlm.nih.gov/3806387/
https://www.benchchem.com/product/b3054345#literature-review-of-n-alkylformamides
https://www.benchchem.com/product/b3054345#literature-review-of-n-alkylformamides
https://www.benchchem.com/product/b3054345#literature-review-of-n-alkylformamides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3054345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

